Cas no 1025719-11-2 (2-(4-bromofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-bromofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1025719-11-2
• MF: C₁₀H₁₄BBrO₃
• MW: 272.931362628937
• MDL: MFCD12405449
• CID: 1132959
• PubChem ID: 53429086
• Update Time: 2025-11-02

2-(4-bromofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-Bromofuran-2-boronic Acid Pinacol Ester
• 1025719-11-2
• SY353567
• MFCD12405449
• 1,3,2-Dioxaborolane, 2-(4-bromo-2-furanyl)-4,4,5,5-tetramethyl-
• BS-19230
• AT15986
• DB-163141
• CS-0176932
• DTXSID50700048
• 2-(4-Bromo-2-furanyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS015946139

• MDL： MFCD12405449
• Inchi： 1S/C10H14BBrO3/c1-9(2)10(3,4)15-11(14-9)8-5-7(12)6-13-8/h5-6H,1-4H3
• InChI Key： HIXOLIOBXRCIBC-UHFFFAOYSA-N
• SMILES： BrC1=COC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 272.02200
• Monoisotopic Mass: 272.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 302.4±27.0 °C at 760 mmHg
• Flash Point: 136.7±23.7 °C
• PSA: 31.60000
• LogP: 2.34130
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(4-bromofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-bromofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(4-bromofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1025719-11-2)

2-(4-bromofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1025719-11-2) is a highly specialized boronic ester compound widely utilized in modern organic synthesis and pharmaceutical research. This compound belongs to the class of furan-based boronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for constructing carbon-carbon bonds. The presence of both a bromofuran moiety and a dioxaborolane group makes it a versatile building block for designing complex molecules, particularly in drug discovery and material science.

In recent years, the demand for boronic acid derivatives like 2-(4-bromofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has surged due to their critical role in developing targeted therapies and bioconjugation techniques. Researchers frequently search for "boronic ester applications" or "how to use bromofuran derivatives in coupling reactions," reflecting the compound's relevance in cutting-edge science. Its CAS No. 1025719-11-2 is often referenced in patents and academic papers, underscoring its importance in medicinal chemistry and catalysis.

The structural uniqueness of this compound lies in its 4-bromofuran ring, which enhances reactivity in palladium-catalyzed reactions, and the tetramethyl dioxaborolane group, which improves stability and solubility in organic solvents. These properties make it ideal for synthesizing heterocyclic compounds, a hot topic in drug design forums. Queries such as "best practices for handling air-sensitive boronic esters" or "optimizing Suzuki reactions with bromofuran boronic esters" highlight user interest in its practical applications.

From an industrial perspective, 2-(4-bromofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is manufactured under stringent conditions to ensure high purity, as even trace impurities can affect reaction yields. Its CAS No. 1025719-11-2 is a key identifier in supply chain databases, often linked to high-throughput screening and combinatorial chemistry. The compound's compatibility with green chemistry principles—such as reduced waste and energy efficiency—aligns with growing trends in sustainable synthesis, a frequent search topic among environmentally conscious chemists.

In summary, 2-(4-bromofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1025719-11-2) exemplifies the intersection of innovation and utility in modern chemistry. Its dual functionality as a halogenated furan and boronate ester ensures its prominence in both academic and industrial settings, addressing pressing questions like "how to improve cross-coupling efficiency" or "emerging uses of furan derivatives." As research advances, this compound will undoubtedly remain a focal point for breakthroughs in synthetic methodology and therapeutic development.